Cas no 2248260-53-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-oxo-1,3-oxazolidine-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-oxo-1,3-oxazolidine-4-carboxylate
• CAS No: 2248260-53-7
• MF: C₁₃H₁₀N₂O₆
• MW: 290.228303432465
• CID: 6553518
• PubChem ID: 165719479
• Update Time: 2025-06-07

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-oxo-1,3-oxazolidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-oxo-1,3-oxazolidine-4-carboxylate
• EN300-6514222
• 2248260-53-7

• Inchi： 1S/C13H10N2O6/c1-14-9(6-20-13(14)19)12(18)21-15-10(16)7-4-2-3-5-8(7)11(15)17/h2-5,9H,6H2,1H3
• InChI Key： CUGQJABECBPZOM-UHFFFAOYSA-N
• SMILES： O1C(N(C)C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C1)=O

Computed Properties

• Exact Mass: 290.05388604g/mol
• Monoisotopic Mass: 290.05388604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 93.2Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-oxo-1,3-oxazolidine-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-oxo-1,3-oxazolidine-4-carboxylate (CAS No. 2248260-53-7)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-oxo-1,3-oxazolidine-4-carboxylate, with the CAS number 2248260-53-7, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of isoindole derivatives and is characterized by the presence of a 1,3-dioxoisoindole moiety and a 3-methyl-2-oxo oxazolidine carboxylate group. The combination of these functional groups endows the molecule with a diverse range of chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The structural complexity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-oxo-1,3-oxazolidine-4-carboxylate has been extensively studied using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and X-ray crystallography. These methods have provided detailed insights into the conformational flexibility and electronic properties of the molecule, which are crucial for understanding its interactions with biological targets. Recent research has also focused on the synthesis of this compound using efficient and scalable methods, such as microwave-assisted synthesis and catalytic processes, to facilitate its production for further studies.

In terms of biological activity, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-oxo-1,3-oxazolidine-4-carboxylate has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against proteases and kinases, which are key targets in the treatment of cancer and neurodegenerative diseases. The mechanism of action involves the formation of stable complexes with these enzymes, thereby disrupting their catalytic functions.

The pharmacological profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-2-o xo -1 , 3 - ox az ol id ine - 4 - car box yl ate has been evaluated in preclinical models to assess its safety and efficacy. In vitro studies have shown that it possesses low cytotoxicity towards normal cells while selectively targeting cancer cells. Additionally, in vivo experiments using animal models have demonstrated its ability to reduce tumor growth and improve survival rates without significant adverse effects. These findings suggest that this compound has a favorable therapeutic index and may be a viable candidate for further clinical development.

The potential applications of 1 , 3 - d i ox o - 2 , 3 - di hyd ro - 1 H - i soi nd ol - 2 - yl 3 - me th yl - 2 - ox o - 1 , 3 - ox az ol id ine - 4 - car box yl ate extend beyond its use as a direct therapeutic agent. It can also serve as a valuable tool for probing biological pathways and validating novel drug targets. For example, researchers have utilized this compound to investigate the role of specific proteases in disease progression and to identify new biomarkers for early diagnosis. The versatility of this molecule makes it an attractive candidate for both basic research and translational medicine.

In conclusion, 1 , 3 - d i ox o - 2 , 3 - di hyd ro - 1 H - i soi nd ol - 2 - yl 3 - me th yl - 2 - ox o - 1 , 3 - ox az ol id ine - 4 - car box yl ate (CAS No . 2 , 48 , 560 -50) represents a promising compound with significant potential in the field of medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent or research tool. Ongoing research efforts are likely to uncover additional applications and optimize its properties for clinical use.